Cas no 2169083-52-5 (tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate
• CAS No: 2169083-52-5
• MF: C₁₀H₁₈ClNO₅S
• MW: 299.771621227264
• CID: 6233071
• PubChem ID: 165736053
• Update Time: 2025-06-19

tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate
• EN300-1577800
• 2169083-52-5
• tert-butyl N-{3-[2-(chlorosulfonyl)ethyl]oxetan-3-yl}carbamate

• Inchi： 1S/C10H18ClNO5S/c1-9(2,3)17-8(13)12-10(6-16-7-10)4-5-18(11,14)15/h4-7H2,1-3H3,(H,12,13)
• InChI Key： SANURPQKMYGMRX-UHFFFAOYSA-N
• SMILES： ClS(CCC1(COC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.0594215g/mol
• Monoisotopic Mass: 299.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate

Introduction to Tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate (CAS No. 2169083-52-5)

Tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2169083-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The presence of a chlorosulfonyl group in its molecular structure introduces a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate consists of a cyclohexane ring (oxetane) functionalized with an ethyl chain that terminates in a chlorosulfonyl moiety, further modified by a carbamate group attached to a tert-butyl substituent. This specific arrangement imparts distinct chemical and biological properties, making it a promising candidate for further derivatization and application in drug discovery.

In recent years, oxetane derivatives have been extensively studied due to their ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The chlorosulfonyl group, in particular, is known for its electrophilic nature, which facilitates nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of various heterocyclic compounds, including those with potential therapeutic applications.

One of the most compelling aspects of tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate is its utility as a building block in medicinal chemistry. The oxetane ring can be opened under controlled conditions to introduce diverse functional groups, allowing for the creation of novel molecules with tailored biological activities. For instance, researchers have explored its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorosulfonyl moiety serves as a handle for further functionalization, enabling the synthesis of sulfonamides and other pharmacologically relevant compounds.

Recent advancements in computational chemistry have also highlighted the potential of tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate as a scaffold for drug design. Molecular modeling studies suggest that this compound can interact with biological targets in ways that enhance binding affinity and reduce off-target effects. These insights have guided the development of new synthetic strategies aimed at optimizing its pharmacokinetic properties.

The agrochemical industry has also shown interest in oxetane derivatives due to their potential as herbicides and pesticides. The structural features of tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate, particularly the presence of the chlorosulfonyl group, contribute to its herbicidal activity by interfering with essential plant enzymes. This has led to investigations into its efficacy as a pre-emergent herbicide, with promising results in preliminary field trials.

Synthetic methodologies for preparing tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate have been refined over time, incorporating greener solvents and catalytic systems to improve efficiency and sustainability. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been particularly effective in constructing the complex framework of this compound. These advances not only enhance the scalability of production but also align with global efforts to minimize environmental impact.

The biological activity of tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate has been evaluated through various in vitro assays. Initial studies indicate that it exhibits inhibitory effects on certain enzymes implicated in metabolic disorders. Additionally, its interaction with DNA-binding proteins has been explored, suggesting potential applications in oncology research. These findings underscore the compound's versatility and highlight its significance as a lead molecule for further investigation.

Future research directions for tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate include exploring its role in developing targeted therapies for neurological disorders. The ability to modify its structure allows for fine-tuning its pharmacological profile, making it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Collaborative efforts between synthetic chemists and biologists are essential to unlock the full therapeutic potential of this compound.

In conclusion, tert-butyl N-{3-2-(chlorosulfonyl)ethyloxetan-3-yl}carbamate (CAS No. 2169083-52-5) represents a fascinating example of how structural innovation can drive advancements in pharmaceuticals and agrochemicals. Its unique combination of reactivity and biological activity positions it as a valuable tool for drug discovery and crop protection. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.